N-(2-(Furan-2-yl)-2-oxoethyl)cyclohexanecarboxamide
Cat. No. B8593495
M. Wt: 235.28 g/mol
InChI Key: XCLFNSGGTRHDBR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04642313
Procedure details
5.0 g of (2-furylcarbonyl)methylamine hydrochloride, 7.6 g of sodium bicarbonate and 4.8 g of cyclohexylcarbonyl chloride are treated in the same manner as described in Preparation 1-(1). 6.5 g of N-cyclohexylcarbonyl-(2-furylcarbonyl)methylamine are thereby obtained. Yield: 91.5%
Yield
91.5%
Identifiers
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REACTION_CXSMILES
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Cl.[O:2]1[CH:6]=[CH:5][CH:4]=[C:3]1[C:7]([CH2:9][NH2:10])=[O:8].C(=O)(O)[O-].[Na+].[CH:16]1([C:22](Cl)=[O:23])[CH2:21][CH2:20][CH2:19][CH2:18][CH2:17]1>>[CH:16]1([C:22]([NH:10][CH2:9][C:7]([C:3]2[O:2][CH:6]=[CH:5][CH:4]=2)=[O:8])=[O:23])[CH2:21][CH2:20][CH2:19][CH2:18][CH2:17]1 |f:0.1,2.3|
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Inputs
Step One
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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Cl.O1C(=CC=C1)C(=O)CN
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Name
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Quantity
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7.6 g
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Type
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reactant
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Smiles
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C([O-])(O)=O.[Na+]
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Name
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Quantity
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4.8 g
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Type
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reactant
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Smiles
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C1(CCCCC1)C(=O)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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as described in Preparation 1-(1)
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C1(CCCCC1)C(=O)NCC(=O)C=1OC=CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 6.5 g | |
| YIELD: PERCENTYIELD | 91.5% | |
| YIELD: CALCULATEDPERCENTYIELD | 89.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
